Cas no 32857-46-8 (Ethylenediamine, N-(m-bromophenyl)-N,N'-dimethyl-N'-phenyl-)
32857-46-8 structure
Product Name:Ethylenediamine, N-(m-bromophenyl)-N,N'-dimethyl-N'-phenyl-
CAS No:32857-46-8
MF:C16H19BrN2
MW:319.239463090897
CID:2188149
Update Time:2023-08-05
Ethylenediamine, N-(m-bromophenyl)-N,N'-dimethyl-N'-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- N-(m-bromophenyl)-n,n’-dimethyl-n’-phenyl-1,2-ethanediamine
- N'-(3-bromophenyl)-N,N'-dimethyl-N-phenylethane-1,2-diamine
- Ethylenediamine, N-(m-bromophenyl)-N,N'-dimethyl-N'-phenyl-
- XTHCWAIBXLNWBI-UHFFFAOYSA-N
- N-(m-Bromophenyl)-N,N'-dimethyl-N'-phenyl-1,2-ethanediamine
-
- Inchi: 1S/C16H19BrN2/c1-18(15-8-4-3-5-9-15)11-12-19(2)16-10-6-7-14(17)13-16/h3-10,13H,11-12H2,1-2H3
- InChI Key: XTHCWAIBXLNWBI-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)N(C)CCN(C)C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 253
- Topological Polar Surface Area: 6.5
Ethylenediamine, N-(m-bromophenyl)-N,N'-dimethyl-N'-phenyl- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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